6-Propyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H11F3N4S
• Molecular Weight: 312.32 g/mol
• IUPAC Name: 6-propyl-3-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H11F3N4S/c1-2-4-10-19-20-11(17-18-12(20)21-10)8-5-3-6-9(7-8)13(14,15)16/h3,5-7H,2,4H2,1H3
• InChI Key: JHTRPYLKYLEJSM-UHFFFAOYSA-N
• SMILES: CCCC1=NN2C(=NN=C2S1)C3=CC(=CC=C3)C(F)(F)F

Description

6-Propyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has received significant attention in scientific research due to its potential for various applications in medicine and biology.

Mechanism of Action

The mechanism of action of 6-Propyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its antitumor activity by inducing apoptosis in cancer cells. It may also inhibit the growth of cancer cells by interfering with their DNA replication and cell division processes.
Biochemical and Physiological Effects:
The 6-Propyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have several biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, leading to their death. It may also have immunomodulatory effects, enhancing the activity of immune cells against cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-Propyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent antitumor and antimicrobial activity. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations is that its mechanism of action is not fully understood, which may hinder its further development as a drug.

Future Directions

There are several future directions for the research on 6-Propyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the areas of interest is the development of more potent analogs with improved antitumor and antimicrobial activity. Another direction is the investigation of its potential as an immunomodulatory agent. Furthermore, the elucidation of its mechanism of action may provide insights into the development of novel cancer therapies.
Conclusion:
In conclusion, 6-Propyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with significant potential for various applications in medicine and biology. Its potent antitumor and antimicrobial activity, along with its ease of synthesis, make it an attractive target for further research. However, its mechanism of action is not fully understood, which may limit its further development as a drug. Nonetheless, the future directions for research on this compound are promising and may lead to the development of novel cancer therapies and antimicrobial agents.

Synthesis Methods

The synthesis of 6-Propyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multistep process. The starting materials are 4-amino-5-(trifluoromethyl)thiophene-2-carboxylic acid and 2-bromo-1-propene. The reaction proceeds through the formation of an intermediate compound, which is then treated with hydrazine hydrate to yield the final product.

Scientific Research Applications

The 6-Propyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicine and biology. It has been found to exhibit potent antitumor activity against various cancer cell lines. Additionally, it has been shown to possess significant antimicrobial activity against both Gram-positive and Gram-negative bacteria.